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Compound of Interest

Compound Name:
trans-2-

(Dimethylamino)cyclohexanol

Cat. No.: B091292 Get Quote

Essential Safety and Handling Guide for trans-2-
(Dimethylamino)cyclohexanol
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of trans-2-(Dimethylamino)cyclohexanol in a laboratory setting.

It is intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
trans-2-(Dimethylamino)cyclohexanol is a combustible and corrosive material that can cause

severe skin burns and eye damage.[1] It is also harmful if swallowed or inhaled.[2][3]

Adherence to strict safety protocols is mandatory to prevent accidental exposure.

Summary of Required Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

may be warranted under

conditions with a higher risk of

splashing.[4][5]

To protect against splashes

and vapors that can cause

serious eye damage.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4][5] Consider

fire/flame resistant and

impervious clothing.[6]

To prevent skin contact which

can cause severe burns and

potential allergic reactions.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

[5] A dust mask (type N95, US)

may be appropriate in some

situations.

To prevent inhalation of

harmful vapors or mists.[1][2]

[3]

Operational Handling Plan
Safe handling of trans-2-(Dimethylamino)cyclohexanol requires a controlled environment

and adherence to the following procedural steps.

Experimental Workflow for Handling trans-2-(Dimethylamino)cyclohexanol

Caption: Workflow for the safe handling of trans-2-(Dimethylamino)cyclohexanol.

Step-by-Step Handling Protocol:
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Ventilation: Always handle trans-2-(Dimethylamino)cyclohexanol in a well-ventilated area,

preferably within a chemical fume hood.[4][5]

Ignition Sources: This compound is a combustible liquid.[2] Keep it away from open flames,

hot surfaces, and other sources of ignition.[2][4] Use spark-proof tools and take

precautionary measures against static discharge.[4]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is correctly

worn as detailed in the table above.

Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[4][5] Avoid breathing in mist, vapors, or spray.[2][4]

Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated

place.[2][5][7] The recommended storage temperature is 2-8 °C.

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday. Contaminated work clothing should not be allowed out of the workplace and must

be washed before reuse.

Emergency and Disposal Plan
Spill Response:

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[4]

Remove all sources of ignition.[4] Use personal protective equipment during cleanup.[4] Absorb

the spill with an inert, non-combustible material such as sand, earth, or vermiculite and place it

in a suitable, closed container for disposal.[4][7]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[6] Do not use mouth-to-

mouth resuscitation.[5][6]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water and soap. Seek immediate medical attention as this chemical can cause
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severe burns.[6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention

from an ophthalmologist.

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person.[7] Call a physician or poison control center immediately.[6]

Disposal Plan:

All waste materials, including the chemical itself and any contaminated items, must be

disposed of in accordance with federal, state, and local regulations.[7] It is recommended to

use a licensed disposal company.[7] Do not mix with other waste.[7] Uncleaned containers

should be treated as the product itself.[7] Do not allow the product to enter drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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